Cas no 893750-11-3 (4-(Azepan-1-ylmethyl)-5-methylisoxazole-3-carboxylic Acid)

• Product Name: 4-(Azepan-1-ylmethyl)-5-methylisoxazole-3-carboxylic Acid
• CAS No: 893750-11-3
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• MDL: MFCD06804406
• CID: 1072187
• PubChem ID: 16490701
• Update Time: 2025-06-10

4-(Azepan-1-ylmethyl)-5-methylisoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Azepan-1-ylmethyl-5-methyl-isoxazole-3-carboxylic acid
• 4-(azepan-1-ylmethyl)-5-methylisoxazole-3-carboxylic acid(SALTDATA: FREE)
• LS-01703
• 4-(azepan-1-ylmethyl)-5-methyl-1,2-oxazole-3-carboxylic acid
• DTXSID50586167
• AKOS000301942
• 4-(azepan-1-ylmethyl)-5-methylisoxazole-3-carboxylic acid
• 4-(azepan-1-ylmethyl)-5-methylisoxazole-3-carboxylicacid
• 893750-11-3
• 4-[(Azepan-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• 4-Azepan-1-ylmethyl-5-methyl-isoxazole-3-carboxylicacid
• MFCD06804406
• ALBB-004556
• STK292389
• 4-(Azepan-1-ylmethyl)-5-methylisoxazole-3-carboxylic Acid

• MDL： MFCD06804406
• Inchi： 1S/C12H18N2O3/c1-9-10(11(12(15)16)13-17-9)8-14-6-4-2-3-5-7-14/h2-8H2,1H3,(H,15,16)
• InChI Key： QFKKRPOPMAWEBA-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C(=O)O)=N1)CN1CCCCCC1

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.6Ų

4-(Azepan-1-ylmethyl)-5-methylisoxazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 4-(Azepan-1-ylmethyl)-5-methylisoxazole-3-carboxylic Acid

4-(Azepan-1-ylmethyl)-5-methylisoxazole-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 893750-11-3, commonly referred to as 4-(Azepan-1-ylmethyl)-5-methylisoxazole-3-carboxylic Acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoxazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The isoxazole ring serves as a central structural motif, with substituents at positions 4 and 5 contributing to its unique chemical properties.

Recent studies have highlighted the importance of azepane derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The azepane ring, a seven-membered saturated heterocycle, is known for its stability and versatility in forming hydrogen bonds, making it an attractive scaffold for drug design. The 4-(Azepan-1-ylmethyl) group in this compound introduces additional complexity, potentially enhancing its bioavailability and pharmacokinetic properties.

The 5-methyl substituent on the isoxazole ring further modulates the electronic properties of the molecule, influencing its reactivity and selectivity in biochemical interactions. This substitution pattern is particularly relevant in the context of enzyme inhibition studies, where subtle changes in molecular structure can significantly impact activity. Recent research has demonstrated that this compound exhibits promising inhibitory effects against certain kinases, suggesting its potential as a lead compound in anti-cancer drug development.

From a synthetic perspective, the construction of 4-(Azepan-1-ylmethyl)-5-methylisoxazole-3-carboxylic Acid involves a multi-step process that combines principles of heterocyclic chemistry and stereocontrol. The synthesis typically begins with the preparation of the azepane ring, followed by functionalization at specific positions to introduce the isoxazole moiety. The carboxylic acid group at position 3 plays a critical role in determining the molecule's acidity and ionization behavior, which are key factors in its pharmacological activity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with target proteins, revealing potential interactions that could be exploited for therapeutic purposes. For instance, simulations suggest that the azepane ring may form favorable interactions with hydrophobic pockets in protein structures, while the carboxylic acid group could engage in hydrogen bonding with key residues.

In terms of biological evaluation, this compound has been tested in various cell-based assays to assess its cytotoxicity and selectivity. Early results indicate that it demonstrates moderate activity against certain cancer cell lines, particularly those overexpressing specific oncogenic pathways. However, further studies are required to establish its efficacy in vivo and to evaluate potential off-target effects.

The development of 4-(Azepan-1-ylmethyl)-5-methylisoxazole-3-carboxylic Acid also raises important considerations regarding its scalability and manufacturability. Researchers are exploring alternative synthetic routes that could enhance yield and reduce production costs, ensuring that this compound remains accessible for preclinical testing and eventual clinical trials.

In conclusion, 4-(Azepan-1-ylmethyl)-5-methylisoxazole-3-carboxylic Acid represents a promising lead compound in the ongoing quest for novel therapeutic agents. Its unique combination of structural features and biological activity positions it as a valuable tool for exploring new frontiers in medicinal chemistry. As research continues to unfold, this compound may pave the way for innovative treatments targeting a wide range of diseases.